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Sulforhodamine G 2-DE gel staining

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Sulforhodamine G Basic Properties

The table below summarizes the key characteristics of Sulforhodamine G as provided by a commercial

supplier [1].

Property Description

Chemical Name Sulforhodamine G

CAS Number 5873-16-5

Molecular Formula C25H25N2Na07S2

Molecular Weight 530.6 g/mol

Excitation/[Emission (AEx/ 529 nm /548 nm

AEm)

Physical Form Orange-red solid, soluble in water

Primary Documented Use Polar tracer for studies of cell morphology and neuronal
communication [1]

Cellular Permeability Membrane impermeant [1]
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Proposed Workflow for Protocol Development

Given the lack of a direct protocol, the following workflow outlines a logical approach to adapt

Sulforhodamine G for protein detection in gels, based on its properties and standard practices for

fluorescent dyes.

Start: Develop Staining Protocol

Key Experimental Phases

Fix Gel
(e.g., in Methanol/Acetic Acid)

Proceed to staining

Optimize Dye Concentration Equilibrate Gel
(Test 0.001%-0.1% w/v) (in appropriate buffer)

Optimize Staining Duration

(30 min to several hours)
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Critical Parameters for Method Optimization

When developing the protocol, paying close attention to the following parameters will be crucial for success:

¢ Dye Concentration and Staining Time: You will need to empirically determine the optimal dye
concentration and staining duration. A good starting point would be to test a range of 0.001% to 0.1%
(wlv) Sulforhodamine G in a mild buffer like 1% acetic acid, with staining times from 30 minutes to
several hours at room temperature, protected from light.

¢ Destaining Process: To reduce background fluorescence, a destaining step will be necessary. This
typically involves washing the gel with a mild acidic solution (e.g., 1% acetic acid) until the
background is low and protein spots are clearly visible.

e Compatibility with MS: If your downstream application includes mass spectrometry, you must verify
that the staining protocol is compatible. This often involves using a fixative that does not cross-link
proteins (like acetic acid) and ensuring the dye does not modify amino acid residues in a way that
interferes with analysis.

Important Limitations and Alternatives

e Lack of Validation: It is critical to note that the use of Sulforhodamine G as a gel stain is not a
validated method. Its performance in terms of sensitivity, dynamic range, and compatibility with
downstream protein analysis is unknown.

e Consider Established Alternatives: For reliable results, you may consider using well-established
fluorescent protein gel stains such as SYPRO Ruby, Deep Purple, or Krypton/Platinum stains,
which offer high sensitivity and are known to be MS-compatible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sulforhodamine G 2-DE gel staining]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b596859#sulfornodamine-g-2-de-gel-

staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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